[R,(-)]-1-O-Phosphono-D-glycerol [R,(-)]-1-O-Phosphono-D-glycerol Sn-glycerol 3-phosphate is an sn-glycerol 3-phosphate having unsubstituted hydroxy groups. It has a role as a human metabolite, a plant metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a glycerol 1-phosphate and a member of sn-glycerol 3-phosphates. It derives from a glycerol. It is a conjugate acid of a sn-glycerol 3-phosphate(2-). It is an enantiomer of a sn-glycerol 1-phosphate.
Glycerol 3-phosphate, also known as glycerophosphoric acid or sn-gro-1-p, belongs to the class of organic compounds known as glycerophosphates. Glycerophosphates are compounds containing a glycerol linked to a phosphate group. Glycerol 3-phosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glycerol 3-phosphate has been found in human prostate tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, glycerol 3-phosphate is primarily located in the cytoplasm and mitochondria. Glycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. Glycerol 3-phosphate participates in a number of enzymatic reactions. In particular, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate through its interaction with the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Glycerol 3-phosphate can be converted into cytidine monophosphate; which is catalyzed by the enzyme CDP-diacylglycerol--glycerol-3-phosphate 3-phosphatidyltransferase, mitochondrial. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is mediated by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through its interaction with the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Finally, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through the action of the enzyme glycerol-3-phosphate acyltransferase. In humans, glycerol 3-phosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-24:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(i-12:0/i-22:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(18:0/18:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:1(9Z)) pathway, and cardiolipin biosynthesis CL(18:2(9Z, 12Z)/18:1(9Z)/18:1(11Z)/16:0) pathway. Glycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/18:3(9Z, 12Z, 15Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(i-22:0/i-20:0/21:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/19:0/i-20:0) pathway, and de novo triacylglycerol biosynthesis TG(18:1(11Z)/14:0/20:3(8Z, 11Z, 14Z)) pathway. Outside of the human body, glycerol 3-phosphate can be found in a number of food items such as sweet rowanberry, canada blueberry, spinach, and pepper (c. baccatum). This makes glycerol 3-phosphate a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 17989-41-2
VCID: VC0094121
InChI: InChI=1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1
SMILES: C(C(COP(=O)(O)O)O)O
Molecular Formula: C3H9O6P
Molecular Weight: 172.07 g/mol

[R,(-)]-1-O-Phosphono-D-glycerol

CAS No.: 17989-41-2

Main Products

VCID: VC0094121

Molecular Formula: C3H9O6P

Molecular Weight: 172.07 g/mol

[R,(-)]-1-O-Phosphono-D-glycerol - 17989-41-2

CAS No. 17989-41-2
Product Name [R,(-)]-1-O-Phosphono-D-glycerol
Molecular Formula C3H9O6P
Molecular Weight 172.07 g/mol
IUPAC Name [(2R)-2,3-dihydroxypropyl] dihydrogen phosphate
Standard InChI InChI=1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1
Standard InChIKey AWUCVROLDVIAJX-GSVOUGTGSA-N
Isomeric SMILES C([C@H](COP(=O)(O)O)O)O
SMILES C(C(COP(=O)(O)O)O)O
Canonical SMILES C(C(COP(=O)(O)O)O)O
Melting Point 102-104°C
Physical Description Solid
Description Sn-glycerol 3-phosphate is an sn-glycerol 3-phosphate having unsubstituted hydroxy groups. It has a role as a human metabolite, a plant metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a glycerol 1-phosphate and a member of sn-glycerol 3-phosphates. It derives from a glycerol. It is a conjugate acid of a sn-glycerol 3-phosphate(2-). It is an enantiomer of a sn-glycerol 1-phosphate.
Glycerol 3-phosphate, also known as glycerophosphoric acid or sn-gro-1-p, belongs to the class of organic compounds known as glycerophosphates. Glycerophosphates are compounds containing a glycerol linked to a phosphate group. Glycerol 3-phosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glycerol 3-phosphate has been found in human prostate tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, glycerol 3-phosphate is primarily located in the cytoplasm and mitochondria. Glycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. Glycerol 3-phosphate participates in a number of enzymatic reactions. In particular, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate through its interaction with the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Glycerol 3-phosphate can be converted into cytidine monophosphate; which is catalyzed by the enzyme CDP-diacylglycerol--glycerol-3-phosphate 3-phosphatidyltransferase, mitochondrial. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is mediated by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through its interaction with the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Finally, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through the action of the enzyme glycerol-3-phosphate acyltransferase. In humans, glycerol 3-phosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-24:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(i-12:0/i-22:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(18:0/18:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:1(9Z)) pathway, and cardiolipin biosynthesis CL(18:2(9Z, 12Z)/18:1(9Z)/18:1(11Z)/16:0) pathway. Glycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/18:3(9Z, 12Z, 15Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(i-22:0/i-20:0/21:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/19:0/i-20:0) pathway, and de novo triacylglycerol biosynthesis TG(18:1(11Z)/14:0/20:3(8Z, 11Z, 14Z)) pathway. Outside of the human body, glycerol 3-phosphate can be found in a number of food items such as sweet rowanberry, canada blueberry, spinach, and pepper (c. baccatum). This makes glycerol 3-phosphate a potential biomarker for the consumption of these food products.
Solubility 1000.0 mg/mL
Synonyms 1-phosphoglycerol
alpha-glycerophosphate
alpha-glycerophosphoric acid
alpha-glycerophosphoric acid, (DL)-isomer
alpha-glycerophosphoric acid, (R)-isomer
alpha-glycerophosphoric acid, (S)-isomer
alpha-glycerophosphoric acid, 1,2,3-propanetriol-1-(18)O,3-(dihydrogen phosphate)-labeled
alpha-glycerophosphoric acid, 1,2,3-propanetriol-2-(18)O,3-(dihydrogen phosphate)-labeled
alpha-glycerophosphoric acid, calcium salt
alpha-glycerophosphoric acid, disodium salt
alpha-glycerophosphoric acid, disodium salt (+-)-isomer
alpha-glycerophosphoric acid, disodium salt hexahydrate(+-)-isomer
alpha-glycerophosphoric acid, Fe salt
alpha-glycerophosphoric acid, Fe(+3) salt (3:2)
alpha-glycerophosphoric acid, monocalcium salt
alpha-glycerophosphoric acid, monocalcium salt (S)-isomer
alpha-glycerophosphoric acid, monomagnesium salt
alpha-glycerophosphoric acid, sodium salt
disodium glycerophosphate
glycerol 1-phosphate
glycerol 3-phosphate
sodium glycerophosphate
PubChem Compound 439162
Last Modified Nov 11 2021
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